Cas no 405928-77-0 (Pyrimidine, 4-(2-butynyloxy)-6-(2-pentynyloxy)- (9CI))
405928-77-0 structure
Product Name:Pyrimidine, 4-(2-butynyloxy)-6-(2-pentynyloxy)- (9CI)
CAS No:405928-77-0
MF:C13H14N2O2
MW:230.262463092804
CID:925951
PubChem ID:12137603
Update Time:2025-04-19
Pyrimidine, 4-(2-butynyloxy)-6-(2-pentynyloxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4-(2-butynyloxy)-6-(2-pentynyloxy)- (9CI)
- SCHEMBL5402113
- 4-(2-Butyn-1-yloxy)-6-(2-pentyn-1-yloxy)pyrimidine
- 405928-77-0
- 4-(2-butynyloxy)-6-(2-pentynyloxy)pyrimidine
- IVTYCMDWFUAYQJ-UHFFFAOYSA-N
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- Inchi: 1S/C13H14N2O2/c1-3-5-7-9-17-13-10-12(14-11-15-13)16-8-6-4-2/h10-11H,3,8-9H2,1-2H3
- InChI Key: IVTYCMDWFUAYQJ-UHFFFAOYSA-N
- SMILES: O(CC#CCC)C1C=C(N=CN=1)OCC#CC
Computed Properties
- Exact Mass: 230.106
- Monoisotopic Mass: 230.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.2A^2
- XLogP3: 2.5
Pyrimidine, 4-(2-butynyloxy)-6-(2-pentynyloxy)- (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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